2-Cyano-3,3-dimethyl-cyclopropane-carboxylic acid

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 3-cyano-2,2-dimethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C7H9NO2/c1-7(2)4(3-8)5(7)6(9)10/h4-5H,1-2H3,(H,9,10)
• InChI Key: AAWCRIBGDUFUKB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1C(=O)O)C#N)C

Description

2-Cyano-3,3-dimethyl-cyclopropane-carboxylic acid is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of 33.4 g (0.2 mol) of 2-cyano-3,3-dimethyl-cyclopropane-carboxylic acid ethyl ester and 16.8 g (0.3 mol) of potassium hydroxide in 200 ml of water and 100 ml of ethanol was stirred at 20°-25° C. for 15 hours. The alcohol was then stripped off and the aqueous solution was acidified with dilute hydrochloric acid and extracted twice with 100 ml of ether (or methylene chloride) each time. The combined organic extracts were dried over Na2SO4 and concentrated and the residue was distilled. 21.2 g (76% of theory) of 2-cyano-3,3-dimethyl-cyclopropane-carboxylic acid were obtained in the form of an oil of boiling point 110°-120° C., which crystallized on cooling (melting point: 101°-106° C.). ##STR45##